2-(Thiophen-3-ylmethyl)cyclopentan-1-ol

• Molecular Formula: C10H14OS
• Molecular Weight: 182.28 g/mol
• IUPAC Name: 2-(thiophen-3-ylmethyl)cyclopentan-1-ol
• InChI: InChI=1S/C10H14OS/c11-10-3-1-2-9(10)6-8-4-5-12-7-8/h4-5,7,9-11H,1-3,6H2
• InChI Key: DCAYNKAITPGAPF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)O)CC2=CSC=C2

Description

2-(Thiophen-3-ylmethyl)cyclopentan-1-ol is a heterocyclic alcohol characterized by a cyclopentane ring substituted with a hydroxyl group and a thiophene moiety attached via a methylene linker at the 3-position of the thiophene. Its molecular formula is C₁₀H₁₂OS, with a molecular weight of 180.27 g/mol. The compound’s unique structure combines the aromaticity and electron-rich nature of the thiophene ring with the steric and electronic effects of the cyclopentanol framework. This hybrid architecture makes it a promising candidate for applications in medicinal chemistry and materials science, particularly in drug discovery and catalysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Thiophen-3-ylmethyl)cyclopentan-1-ol typically involves the reaction of cyclopentanone with thiophen-3-ylmethanol in the presence of a reducing agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve the use of catalysts and specific temperature and pressure conditions to optimize yield and purity .

Industrial Production Methods

Industrial production of 2-(Thiophen-3-ylmethyl)cyclopentan-1-ol follows similar synthetic routes but on a larger scale. The process involves bulk manufacturing techniques, including the use of large reactors and continuous flow systems to ensure consistent production. Quality control measures are implemented to maintain the purity and consistency of the product .

Chemical Reactions Analysis

Types of Reactions

2-(Thiophen-3-ylmethyl)cyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The thiophen-3-ylmethyl group can undergo substitution reactions with various electrophiles and nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Reagents such as halogens, acids, and bases are used under controlled conditions to achieve the desired substitution.

Major Products Formed

Oxidation: Formation of cyclopentanone derivatives.

Reduction: Formation of different alcohol derivatives.

Substitution: Formation of various substituted thiophen-3-ylmethylcyclopentane derivatives.

Scientific Research Applications

2-(Thiophen-3-ylmethyl)cyclopentan-1-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(Thiophen-3-ylmethyl)cyclopentan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group and thiophen-3-ylmethyl group play crucial roles in its reactivity and interactions. The compound may act as a ligand, binding to specific receptors or enzymes, thereby modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The physicochemical and biological properties of 2-(Thiophen-3-ylmethyl)cyclopentan-1-ol are best understood through comparative analysis with analogs differing in substituent positions, functional groups, or core structures. Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituent Features	Key Differences	Biological Activity Highlights
2-(Thiophen-3-ylmethyl)cyclopentan-1-ol	C₁₀H₁₂OS	Thiophene-3-ylmethyl, cyclopentanol	Reference compound; balanced aromaticity and steric bulk.	Under investigation for antioxidant effects
2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1-ol	C₁₁H₁₆OS	5-Methyl group on thiophene	Methyl group enhances lipophilicity; altered electronic density on thiophene.	Significant antioxidant activity observed
2-[(3-Bromothiophen-2-yl)methyl]cyclopentan-1-ol	C₁₀H₁₁BrOS	Bromine at thiophene-3-position	Bromine introduces steric hindrance and potential for electrophilic substitution.	Reactivity in cross-coupling reactions
2-[2-(Thiophen-2-yl)ethyl]cyclopentan-1-ol	C₁₁H₁₆OS	Ethyl linker between thiophene and cyclopentanol	Increased flexibility; potential for varied binding conformations.	Studied for receptor modulation
1-{5-[3-(Hydroxymethyl)phenyl]thiophen-2-yl}ethan-1-ol	C₁₃H₁₄O₂S	Hydroxymethylphenyl-thiophene hybrid	Additional phenyl ring enhances π-π stacking; hydroxymethyl improves solubility.	Explored for neuroprotective effects

Key Comparative Insights

Substituent Position and Reactivity: The 5-methylthiophen-3-yl analog (C₁₁H₁₆OS) exhibits higher lipophilicity and altered electronic properties compared to the parent compound, favoring antioxidant activity .

Linker Flexibility :

• The ethyl-bridged analog (C₁₁H₁₆OS) shows greater conformational flexibility, which may improve binding to biological targets like enzymes or receptors .

Aromatic and Functional Modifications :

• Compounds with phenyl-thiophene hybrids (e.g., hydroxymethylphenyl derivatives) demonstrate enhanced π-π interactions and solubility, critical for drug delivery systems .

Reaction Types :

• Oxidation : The hydroxyl group can be oxidized to a ketone using pyridinium chlorochromate (PCC) .
• Substitution : Thiophene rings undergo halogenation or sulfonation, influenced by substituent electronic effects .

Challenges :

• Steric hindrance from bulky substituents (e.g., bromine) may limit reaction yields.
• Optimization of solubility for biological applications remains a priority.

Biological Activity

2-(Thiophen-3-ylmethyl)cyclopentan-1-ol is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its pharmacological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The compound features a cyclopentan-1-ol core substituted with a thiophenyl group. Its structural formula can be represented as follows:

$$\text{C}_{11}\text{H}_{12}\text{OS}$$

This specific arrangement contributes to its unique interactions with biological targets, influencing its pharmacological profile.

Pharmacological Properties

Research indicates that 2-(Thiophen-3-ylmethyl)cyclopentan-1-ol exhibits several pharmacological activities, including:

• Antimicrobial Activity : Studies have shown that the compound demonstrates inhibitory effects against various bacterial strains, suggesting potential use as an antimicrobial agent.
• Enzyme Modulation : It has been reported to modulate enzyme activities, particularly those involved in metabolic pathways. This modulation can affect drug metabolism and efficacy .
• Antioxidant Properties : The compound shows promise as an antioxidant, which may contribute to its protective effects against oxidative stress in cells .

The biological activity of 2-(Thiophen-3-ylmethyl)cyclopentan-1-ol is primarily attributed to its ability to interact with specific protein targets. These interactions can lead to:

• Inhibition of Enzymatic Activity : By binding to active sites of enzymes, the compound can inhibit their function, thereby altering metabolic processes.
• Disruption of Protein Interactions : The compound may interfere with protein-protein interactions critical for cellular signaling pathways, potentially leading to therapeutic effects in diseases characterized by dysregulated signaling .

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of 2-(Thiophen-3-ylmethyl)cyclopentan-1-ol against common pathogens such as Staphylococcus aureus and Escherichia coli. The results indicated a significant reduction in bacterial growth at concentrations as low as 50 µg/mL, highlighting its potential as a therapeutic agent in treating bacterial infections.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	50 µg/mL
Escherichia coli	75 µg/mL

Case Study 2: Enzyme Inhibition

Another investigation focused on the compound's ability to inhibit cytochrome P450 enzymes, which are crucial for drug metabolism. The study found that 2-(Thiophen-3-ylmethyl)cyclopentan-1-ol inhibited CYP3A4 activity by approximately 30% at a concentration of 100 µM. This suggests that the compound may alter the pharmacokinetics of co-administered drugs.